Cas no 1423034-08-5 (3-(trifluoromethyl)adamantan-1-ylmethanamine hydrochloride)

• Product Name: 3-(trifluoromethyl)adamantan-1-ylmethanamine hydrochloride
• CAS No: 1423034-08-5
• MF: C₁₂H₁₉ClF₃N
• MW: 269.734173059464
• CID: 4598511
• PubChem ID: 71757069
• Update Time: 2025-06-13

3-(trifluoromethyl)adamantan-1-ylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [3-(trifluoromethyl)adamantan-1-yl]methanamine hydrochloride
• [3-(trifluoromethyl)-1-adamantyl]methanamine;hydrochloride
• (3-(Trifluoromethyl)adamantan-1-yl)methanamine hydrochloride
• 3-(trifluoromethyl)adamantan-1-ylmethanamine hydrochloride

• Inchi： 1S/C12H18F3N.ClH/c13-12(14,15)11-4-8-1-9(5-11)3-10(2-8,6-11)7-16;/h8-9H,1-7,16H2;1H
• InChI Key： FQJJGPQHZGLHRB-UHFFFAOYSA-N
• SMILES： Cl.FC(C12CC3CC(C1)CC(CN)(C3)C2)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 296
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 3-(trifluoromethyl)adamantan-1-ylmethanamine hydrochloride

Introduction to 3-(trifluoromethyl)adamantan-1-ylmethanamine hydrochloride (CAS No. 1423034-08-5)

3-(trifluoromethyl)adamantan-1-ylmethanamine hydrochloride, identified by the chemical identifier CAS No. 1423034-08-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of Adamantane derivatives, which are known for their unique structural stability and potential applications in drug development. The presence of a trifluoromethyl group in its molecular structure enhances its pharmacological properties, making it a valuable candidate for further investigation.

The Adamantane core, characterized by its diamond-like lattice structure, provides exceptional metabolic stability and resistance to enzymatic degradation. This property is particularly advantageous in drug design, as it allows for prolonged biological activity and improved bioavailability. The trifluoromethyl substituent further contributes to the compound's lipophilicity and binding affinity, which are critical factors in the development of effective pharmaceutical agents.

In recent years, there has been growing interest in Adamantane derivatives due to their potential applications in treating various diseases, including neurological disorders and infections. The hydrochloride salt form of 3-(trifluoromethyl)adamantan-1-ylmethanamine enhances its solubility in water, facilitating its use in formulations requiring aqueous solutions. This solubility improvement is a significant advantage in drug delivery systems, as it allows for more efficient administration and absorption.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical molecules. Researchers have explored its utility in creating novel therapeutic agents that target specific biological pathways. For instance, studies have indicated that Adamantane derivatives can interact with certain enzymes and receptors, modulating their activity to achieve desired therapeutic effects.

The trifluoromethyl group plays a crucial role in determining the pharmacokinetic properties of 3-(trifluoromethyl)adamantan-1-ylmethanamine hydrochloride. This group can influence metabolic pathways, such as oxidation and reduction reactions, thereby affecting the compound's half-life and clearance rates. Understanding these interactions is essential for optimizing dosing regimens and minimizing potential side effects.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacological behavior of compounds like 3-(trifluoromethyl)adamantan-1-ylmethanamine hydrochloride. Molecular modeling techniques have been employed to simulate its interactions with biological targets, providing insights into its mechanism of action. These studies have revealed that the compound exhibits high binding affinity for certain proteins and enzymes, suggesting its potential as a lead compound for drug development.

In addition to its pharmaceutical applications, this compound has shown promise in material science research. The unique structural properties of Adamantane derivatives make them suitable for developing novel materials with enhanced stability and functionality. For example, they have been investigated as components in organic electronics and nanotechnology applications.

The synthesis of 3-(trifluoromethyl)adamantan-1-ylmethanamine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been developed to streamline this process, making it more efficient and scalable for industrial production. These methodologies often involve catalytic processes that minimize waste and improve environmental sustainability.

Regulatory considerations are also an important aspect of working with this compound. Ensuring compliance with Good Manufacturing Practices (GMP) and other regulatory standards is essential for pharmaceutical applications. Quality control measures must be implemented at every stage of production to guarantee the consistency and safety of the final product.

The future prospects for 3-(trifluoromethyl)adamantan-1-ylmethanamine hydrochloride are promising, with ongoing research exploring new therapeutic applications and synthetic pathways. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this field, leading to the development of novel drugs that address unmet medical needs.

In conclusion, 3-(trifluoromethyl)adamantan-1-ylmethanamine hydrochloride (CAS No. 1423034-08-5) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its favorable pharmacokinetic properties, make it an attractive candidate for further investigation. As research continues to uncover new applications and synthetic methods, this compound is poised to play a crucial role in advancing medical science.